Cas no 56228-38-7 (1-Propanol, 3-(2,4,6-trinitrophenoxy)-)
56228-38-7 structure
Product Name:1-Propanol, 3-(2,4,6-trinitrophenoxy)-
CAS No:56228-38-7
MF:C9H9N3O8
MW:287.183062314987
CID:349444
PubChem ID:12210698
Update Time:2025-04-19
1-Propanol, 3-(2,4,6-trinitrophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanol, 3-(2,4,6-trinitrophenoxy)-
- 3-(2,4,6-trinitrophenoxy)propan-1-ol
- DTXSID50480631
- 56228-38-7
-
- Inchi: 1S/C9H9N3O8/c13-2-1-3-20-9-7(11(16)17)4-6(10(14)15)5-8(9)12(18)19/h4-5,13H,1-3H2
- InChI Key: KJRYIDXNPFJKRP-UHFFFAOYSA-N
- SMILES: O(CCCO)C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 287.03897
- Monoisotopic Mass: 287.03896425g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 167Ų
Experimental Properties
- PSA: 158.88
1-Propanol, 3-(2,4,6-trinitrophenoxy)- Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
56228-38-7 (1-Propanol, 3-(2,4,6-trinitrophenoxy)-) Related Products
- 2831-60-9(2-(2,4-Dinitrophenoxy)ethanol)
- 39645-91-5(Benzene,1-nitro-2-(pentyloxy)-)
- 13350-09-9(1-Nitro-2-(prop-2-yn-1-yloxy)benzene)
- 119-23-3(2,5-Diethoxynitrobenzene)
- 135-15-9(1,4-Dibutoxy-2-nitrobenzene)
- 105168-92-1(4-Nitro-2-propoxyaniline)
- 122329-02-6(1-Nitro-2-(tetradecyloxy)benzene)
- 38753-50-3(1-Isopropoxy-2-nitrobenzene)
- 37682-29-4(2-Nitrophenyl octyl ether)
- 16365-25-6(2-(2-nitrophenoxy)ethan-1-ol)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent